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Compound of Interest

Compound Name: Pentylcyclohexyl acetate

Cat. No.: B15347341

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, properties, and
application of pentylcyclohexyl acetate and its close analogue, p-tert-butylcyclohexyl acetate
(PTBCHA), in the field of fragrance chemistry. Due to the limited availability of specific
quantitative data for pentylcyclohexyl acetate, data for the structurally and functionally similar
PTBCHA is used as a proxy to provide relevant performance insights.

Introduction

Pentylcyclohexyl acetate is a synthetic aroma chemical valued for its pleasant and versatile
scent profile. As an ester, it belongs to a class of compounds that are fundamental to the
fragrance industry, known for their fruity and floral characteristics. Its cyclohexyl moiety imparts
a unigue complexity, adding woody and herbal undertones. This ingredient is utilized in a wide
array of fragranced products, from fine perfumes to functional products like soaps and
detergents, where its stability and substantivity are highly valued.[1][2][3]

The olfactory characteristics of cyclohexyl acetates are significantly influenced by their isomeric
forms (cis and trans). For instance, in the closely related p-tert-butylcyclohexyl acetate
(PTBCHA), the trans-isomer is described as having a rich, woody odor, while the cis-isomer
possesses a more intense and floral character.[4][5] This isomeric difference is a critical
consideration in the synthesis and application of these fragrance compounds.
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Physicochemical and Olfactory Properties

The properties of pentylcyclohexyl acetate are comparable to those of p-tert-butylcyclohexyl
acetate (PTBCHA). The following tables summarize the key physicochemical and olfactory data
for PTBCHA, which serves as a reliable analogue.

Table 1: Physicochemical Properties of p-tert-Butylcyclohexyl Acetate (PTBCHA)

Property Value Reference
CAS Number 32210-23-4 [31[6][7]
Molecular Formula C12H2202 [61[7]
Molecular Weight 198.30 g/mol [61[7]
Appearance Colorless clear oily liquid [2]

Boiling Point 228-230 °C at 760 mmHg [2][4]
Specific Gravity 0.934 - 0.939 g/mL at 25 °C [2]
Refractive Index 1.450 - 1.454 at 20 °C [2]

0.103 mmHg at 25 °C
Vapor Pressure , [2][7]
(estimated)

Flash Point >100 °C [3][8]

Soluble in ethanol, kerosene,
Solubility paraffin oil; very slightly soluble  [2]

in water.

Table 2: Olfactory Profile of p-tert-Butylcyclohexyl Acetate (PTBCHA)
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Olfactory Characteristic Description Reference
Odor Type Woody, Floral, Fruity, Sweet [5161[719]
A sophisticated and complex
odor with a floral, woody-orris
Odor Description character. Described as sweet,  [2][7][10]
rich, and woody, with notes of
cedar, fruit, herbs, and balsam.
Substantivity on Blotter Approximately 8 hours [21[7]
Up to 20% in fragrance
Typical Use Level concentrate. In consumer [21[71[11]

products: 0.2% - 10%.

Isomer Influence

trans-isomer: Rich, woody. cis-

isomer: More intense, floral.

[4]115]

Experimental Protocols
Synthesis of Pentylcyclohexyl Acetate via Fischer

Esterification

This protocol describes the synthesis of pentylcyclohexyl acetate from 4-pentylcyclohexanol

and acetic acid using a strong acid catalyst, a process known as Fischer esterification.[12][13]

[14]

Materials:

4-pentylcyclohexanol

Glacial acetic acid

Anhydrous sodium sulfate (Na2S0a)

Diethyl ether or other suitable extraction solvent

Concentrated sulfuric acid (H2S0Oa) or other acid catalyst (e.g., p-toluenesulfonic acid)
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Saturated sodium bicarbonate solution (NaHCO3)

Saturated sodium chloride solution (brine)

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirring

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine 4-
pentylcyclohexanol and an excess of glacial acetic acid (typically a 2 to 5-fold molar excess).

Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid
(approximately 1-2% of the total reaction volume) to the stirring mixture.

Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a
heating mantle. Maintain the reflux with continuous stirring for 2-4 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography
(GC).

Work-up:

o Allow the reaction mixture to cool to room temperature.

o Transfer the mixture to a separatory funnel and dilute with diethyl ether.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst and excess acetic acid - perform this step carefully to vent any
CO:z produced), and finally with brine.
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o Dry the organic layer over anhydrous sodium sulfate.

 Purification:
o Filter off the drying agent.
o Remove the solvent using a rotary evaporator.

o The crude pentylcyclohexyl acetate can be further purified by vacuum distillation to yield

H2S0a4 (catalyst)
Reflux (2-4 hours)

the final product.

4-Pentylcyclohexanol +
Glacial Acetic Acid

Work-up:
- Dilution with Ether

- Washing (H20, NaHCOs, Brine)

- Drying (Na2S0a4)

Purification:
- Solvent Removal
- Vacuum Distillation

>
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

This protocol provides a general method for the analysis of synthesized pentylcyclohexyl
acetate to determine its purity and identify any byproducts.

Instrumentation:
e Gas chromatograph coupled with a mass spectrometer (GC-MS)
» Capillary column suitable for fragrance analysis (e.g., DB-5ms, HP-5ms)

GC Conditions (Typical):

Column: 30 m x 0.25 mm ID, 0.25 pum film thickness

Carrier Gas: Helium, constant flow rate (e.g., 1 mL/min)

Inlet Temperature: 250 °C

Injection Volume: 1 pL (split or splitless injection)

Oven Temperature Program:

o Initial temperature: 60 °C, hold for 2 minutes

o Ramp: 5 °C/min to 240 °C

o Hold at 240 °C for 5 minutes

MS Conditions (Typical):

 lonization Mode: Electron lonization (El) at 70 eV

e Mass Range: m/z 40-400

e Source Temperature: 230 °C
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e Quadrupole Temperature: 150 °C
e Solvent Delay: 3-5 minutes

Data Analysis: The resulting chromatogram and mass spectra can be analyzed by comparing
the fragmentation patterns with spectral libraries (e.g., NIST, Wiley) to confirm the identity of
pentylcyclohexyl acetate and any other components in the sample.

Application in Fragrance Formulations

Pentylcyclohexyl acetate is a versatile ingredient that can be incorporated into a wide range
of fragrance types. Its woody and floral character makes it an excellent blender, enhancing and
modifying other fragrance notes.[2][10]

e Fine Fragrances: It can be used as a middle note to bridge the transition from top notes to
base notes, adding a sophisticated woody-floral character.[15]

¢ Functional Perfumery: Due to its excellent stability in various media, including alkaline
conditions, it is widely used in soaps, detergents, shampoos, and other personal care
products.[1][3][5] It contributes to a long-lasting impression of freshness and cleanliness.

» Blending: It blends well with ionones, cedarwood derivatives, and a variety of floral and fruity
notes, enriching the overall quality of the fragrance.[2][10]

The logical relationship of a fragrance compound like pentylcyclohexyl acetate within a
perfume structure can be visualized as part of the fragrance pyramid.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b15347341?utm_src=pdf-body
https://www.benchchem.com/product/b15347341?utm_src=pdf-body
https://www.fragranceu.com/Categories/Odor_Index/26/RawMaterialsDetails/58202?index=true
https://www.thegoodscentscompany.com/data/rw1001372.html
https://www.nbinno.com/article/fragrance-ingredients/crafting-captivating-scents-role-4-tert-butylcyclohexyl-acetate-fragrance-fl
https://www.nbinno.com/article/fragrance-ingredients/4-tert-butylcyclohexyl-acetate-stability-and-scent-for-home-personal-care-sj
https://www.eternis.com/ptbcha
https://blog-chemicals.ecsa.ch/en/ecsa-chemicals/otbcha-and-ptbcha-in-the-fragrances-world
https://www.fragranceu.com/Categories/Odor_Index/26/RawMaterialsDetails/58202?index=true
https://www.thegoodscentscompany.com/data/rw1001372.html
https://www.benchchem.com/product/b15347341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15347341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Top Notes (5-15 mins)

Citrus, Aromatic

Middle Notes (20-60 mins)

Floral, Fruity, Spicy
(e.g., Pentylcyclohexyl Acetate)

Base Notes (>6 hours)

Click to download full resolution via product page

Olfactory Signaling Pathway

The perception of fragrance molecules like pentylcyclohexyl acetate begins with their
interaction with olfactory receptors in the nasal cavity. This initiates a complex signaling
cascade that results in the perception of smell in the brain.

The binding of an odorant molecule to a G-protein coupled receptor (GPCR) on an olfactory
receptor neuron triggers a series of intracellular events. This includes the activation of adenylyl
cyclase, leading to an increase in cyclic AMP (CAMP). The elevated cAMP levels open cyclic
nucleotide-gated ion channels, causing an influx of Na* and Ca?* ions. This depolarizes the
neuron, generating an action potential that is transmitted to the olfactory bulb and then to
higher cortical areas for processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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